Ethyl 3-(4-methoxyphenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H21N3O5S/c1-4-32-24(30)20-18-13-33-22(25-21(28)15-7-5-6-14(2)12-15)19(18)23(29)27(26-20)16-8-10-17(31-3)11-9-16/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key: DTUGKSWRXHINCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC(=C3)C)C4=CC=C(C=C4)OC
• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol

Description

Ethyl 3-(4-methoxyphenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O5S and its molecular weight is 463.51. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(4-methoxyphenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(4-methoxyphenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Cytotoxicity : Research has demonstrated the synthesis of novel compounds through reactions involving similar chemical structures, showing potential in cytotoxic activities against specific cell lines. For instance, the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives from compounds with similar chemical structures has been explored, revealing their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

• Antibacterial Activity : Another study focused on the synthesis and evaluation of novel thieno[2,3-c]pyridazines, utilizing similar starting materials, which exhibited promising antibacterial activities. This highlights the potential use of such compounds in developing new antibacterial agents (Al-Kamali et al., 2014).

• Anticancer Properties : Further research into compounds with a similar molecular framework has led to the discovery of new agents inducing apoptosis in breast cancer models. This suggests the possibility of using such compounds in cancer therapy, showcasing their synthesis, in vitro, and in vivo activity evaluation against cancer cell lines (Gad et al., 2020).

• Antimicrobial and Antioxidant Studies : Additionally, the synthesis of lignan conjugates via cyclopropanation from related compounds has been reported, with the compounds showing significant antimicrobial and antioxidant activities. This research suggests a potential application in creating antimicrobial and antioxidant agents (Raghavendra et al., 2016).